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Introduction

Cereblon (CRBN) is a crucial component of the CUL4-RBX1-DDB1-CRBN E3 ubiquitin ligase
complex, which is frequently co-opted by Proteolysis Targeting Chimeras (PROTACs) and
molecular glues for targeted protein degradation.[1] The efficacy of such therapeutic agents,
including the hypothetical CRBN Ligand-12, is fundamentally dependent on their ability to
permeate the cell membrane to engage with their intracellular targets.[2][3] Due to their often
high molecular weight and polar surface area, assessing the cell permeability of CRBN ligands
and associated PROTACSs is a critical step in the drug discovery and development process.[2]

[4]

These application notes provide detailed protocols for assessing the cell permeability of CRBN
Ligand-12 using two standard industry methods: the Caco-2 Permeability Assay and the
Parallel Artificial Membrane Permeability Assay (PAMPA).

Signaling Pathway of CRBN-Mediated Protein
Degradation
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The diagram below illustrates the general mechanism by which a PROTAC, utilizing a CRBN
ligand, induces the degradation of a target protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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